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For Researchers, Scientists, and Drug Development Professionals

Introduction
Bromodichloromethane (CHBrCl₂) is a versatile C1 building block in organic synthesis,

primarily utilized as a precursor to the highly reactive dichlorocarbene (:CCl₂). This intermediate

is a key species in the formation of gem-dichlorocyclopropanes, which are valuable

intermediates in the synthesis of complex molecules, including pharmaceuticals and

agrochemicals. Beyond its role in carbene chemistry, bromodichloromethane also

participates in various radical reactions, including atom transfer radical addition (ATRA) and

polymerization initiation, making it a valuable reagent for the construction of diverse molecular

architectures.

These application notes provide a comprehensive overview of the synthetic utility of

bromodichloromethane, complete with detailed experimental protocols and quantitative data

to facilitate its use in the research and development laboratory.

Dichlorocyclopropanation of Alkenes
The most prominent application of bromodichloromethane is in the synthesis of gem-

dichlorocyclopropanes via the generation of dichlorocarbene. The reaction proceeds through

the α-elimination of HBr from bromodichloromethane in the presence of a base. A highly

efficient and widely used method for this transformation is phase-transfer catalysis (PTC),

which facilitates the reaction between an aqueous base and an organic substrate.
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General Reaction Scheme
The overall transformation involves the dehydrobromination of bromodichloromethane by a

strong base to form dichlorocarbene, which then undergoes a [1+2] cycloaddition with an

alkene to yield the corresponding gem-dichlorocyclopropane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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